MAGNESIUM NITRATE HEXAHYDRATE
Description
Magnesium nitrate hexahydrate is an inorganic salt hydrate phase change material (PCM) widely used in thermal energy storage devices . It is a highly water-soluble crystalline Magnesium source for uses compatible with nitrates and lower (acidic) pH . Nitrate compounds are generally soluble in water . When mixed with hydrocarbons, nitrate compounds can form a flammable mixture .
Synthesis Analysis
Magnesium nitrate hexahydrate occurs naturally only in mines and caverns as nitromagnesite (hexahydrate form) . The magnesium nitrate used in commerce is made by the reaction of nitric acid and various magnesium salts .Molecular Structure Analysis
The molecular structure of Magnesium nitrate hexahydrate is Mg(NO3)2 · 6 H2O . The molecular weight is 256.41 . The structure of aqueous magnesium nitrate solution changes from the coexistence of a free [Mg(H2O)6]2+ octahedral supramolecular structure with a free [NO3(H2O)n]− (n = 11–13) supramolecular structure to an [Mg2+(H2O)n(NO3−)m] (n = 3, 4, 5; m = 3, 2, 1) associated structure with increasing concentration .Chemical Reactions Analysis
Magnesium nitrate reacts with alkali metal hydroxide to form the corresponding nitrate: Mg(NO3)2 + 2 NaOH → Mg(OH)2 + 2 NaNO3 . Since magnesium nitrate has a high affinity for water, heating the hexahydrate does not result in the dehydration of the salt, but rather its decomposition into magnesium oxide, oxygen, and nitrogen oxides .Physical And Chemical Properties Analysis
Magnesium nitrate hexahydrate appears as a white crystalline solid . It is readily soluble in water and moderately soluble in ethanol and ammonia . It is hygroscopic in nature . The melting point of magnesium nitrate is approximately equal to 362 K . The density of magnesium nitrate is 2.3 g/cm3 .Safety And Hazards
Magnesium nitrate hexahydrate causes eye irritation, skin irritation, and may be harmful if absorbed through the skin . It may cause irritation of the digestive tract and may be harmful if swallowed . Ingestion of nitrate containing compounds can lead to methemoglobinemia . It causes respiratory tract irritation and may be harmful if inhaled .
Future Directions
properties
CAS RN |
10213-15-7 |
|---|---|
Product Name |
MAGNESIUM NITRATE HEXAHYDRATE |
Molecular Formula |
H12MgN2O12 |
Molecular Weight |
256.40648 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
